ethyl 4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H22N6O2/c1-3-24-16(23)21-10-8-20(9-11-21)12-15-17-18-19-22(15)14-6-4-13(2)5-7-14/h4-7H,3,8-12H2,1-2H3
• InChI Key: ZCRZKBNLPATGED-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC2=NN=NN2C3=CC=C(C=C3)C
• Molecular Formula: C16H22N6O2
• Molecular Weight: 330.38 g/mol

Description

Ethyl 4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxylate, also known as TTP488, is a small molecule drug that has been studied for its potential therapeutic effects in various diseases, including Alzheimer's disease, multiple sclerosis, and diabetic neuropathy.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds structurally related to ethyl 4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxylate have been synthesized and evaluated for their biological activities. For instance, a series of novel carbazole derivatives, designed through synthetic pathways involving similar piperazine scaffolds, demonstrated significant antibacterial, antifungal, and anticancer activities. These derivatives highlight the potential of such structures in medicinal chemistry for the development of new therapeutic agents (Sharma, Kumar, & Pathak, 2014).

Antimicrobial and Anticancer Activities

Another study focused on microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties linked to ethyl piperazine-1-carboxylate derivatives. These compounds were screened for their antimicrobial activities against various pathogens, as well as for antilipase and antiurease activities. Some derivatives exhibited good to moderate antimicrobial activity, underscoring the versatility of piperazine-1-carboxylate structures in the development of new antibacterial agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Hypoglycemic Agents

Research into N-(pyrimidin-4-yl)thiazol-2-amine derivatives, involving ethyl piperazin-1-carboxylate analogs, identified compounds with dual-action hypoglycemic effects, capable of activating both glucokinase (GK) and PPARγ. These findings suggest that structures incorporating the piperazine motif could be beneficial in the design of new treatments for diabetes, demonstrating a significant reduction in glucose levels in animal models (Song et al., 2011).

Antiproliferative Activity Against Human Cancer Cell Lines

Furthermore, derivatives of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one have been synthesized and assessed for their antiproliferative effects against several human cancer cell lines. Compounds from this series showed promising activity, pointing to the potential application of piperazine derivatives in cancer therapy (Mallesha et al., 2012).

Mechanism of Action

Target of Action

It is known that piperazine-containing drugs often interact with various receptors and enzymes, acting as kinase inhibitors or receptor modulators . The specific role of these targets can vary widely, depending on the therapeutic class of the drug .

Mode of Action

Piperazine moieties are often used as a basic and hydrophilic group to optimize the pharmacokinetic properties of the final molecule or as a scaffold to arrange pharmacophoric groups in the proper position in the interaction with the target macromolecules .

Biochemical Pathways

Piperazine-containing compounds can influence a variety of biochemical pathways due to their interaction with different targets .

Pharmacokinetics

The piperazine moiety is often used to optimize the pharmacokinetic properties of the final molecule .

Result of Action

The effects would likely be related to the compound’s interaction with its primary targets .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially influence the compound’s action .